Cas no 96017-59-3 (2-Hexyl-4-pentynoic Acid)

• Product Name: 2-Hexyl-4-pentynoic Acid
• CAS No: 96017-59-3
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• MDL: MFCD00946863
• CID: 811501
• PubChem ID: 87571320
• Update Time: 2025-05-23

2-Hexyl-4-pentynoic Acid Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,2-(2-propyn-1-yl)-
• 2-hexyl-4-Pentynoic Acid
• 2-prop-2-ynyloctanoic acid
• 2-Propargyloctanoic Acid
• 2-(2-Propynyl)octanoic Acid
• 2-(prop-2-yn-1-yl)octanoic acid
• 2-N-HEXYL-4-PENTYNOIC ACID
• Octanoic acid, 2-(2-propyn-1-yl)-
• 2-(prop-2-ynyl)octanoic acid
• BN0816
• 2-Hexyl-4-pentynoic acid, AldrichCPR
• VZ25011
• A845531
• 2-(2-Propyn-1-yl)octanoic acid (ACI)
• Octanoic acid, 2-(2-propynyl)- (9CI)
• 2-Hexyl-4-pentynoic Acid

• MDL： MFCD00946863
• Inchi： 1S/C11H18O2/c1-3-5-6-7-9-10(8-4-2)11(12)13/h2,10H,3,5-9H2,1H3,(H,12,13)
• InChI Key： DUQSBRQHALCSLC-UHFFFAOYSA-N
• SMILES： O=C(C(CCCCCC)CC#C)O

Computed Properties

• Exact Mass: 182.13100
• Monoisotopic Mass: 182.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.94
• Boiling Point: 287.1°Cat760mmHg
• Flash Point: 138.7°C
• Refractive Index: 1.4450-1.4510
• PSA: 37.30000
• LogP: 2.68090
• Solubility: Not determined

2-Hexyl-4-pentynoic Acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Hexyl-4-pentynoic Acid

Comprehensive Overview of 2-Hexyl-4-pentynoic Acid (CAS No. 96017-59-3): Properties, Applications, and Innovations

2-Hexyl-4-pentynoic Acid (CAS No. 96017-59-3) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and materials science. This unsaturated fatty acid derivative, characterized by its unique hexyl and pentynoic functional groups, exhibits versatile chemical reactivity, making it a valuable intermediate in industrial and research applications. With the growing demand for sustainable and high-performance chemicals, 2-Hexyl-4-pentynoic Acid is increasingly studied for its potential in green chemistry and bio-based product development.

The molecular structure of 2-Hexyl-4-pentynoic Acid combines a hexyl chain with a pentynoic acid moiety, offering a balance of hydrophobicity and reactivity. This structure enables its use in polymerization reactions, where it acts as a monomer or cross-linking agent. Researchers are exploring its role in creating advanced polymers with enhanced thermal stability and mechanical properties, aligning with the global push for lightweight and durable materials in automotive and aerospace industries. Additionally, its alkyne group facilitates click chemistry applications, a trending topic in drug discovery and bioconjugation.

In the pharmaceutical sector, 2-Hexyl-4-pentynoic Acid is investigated for its potential as a building block in prodrug synthesis. Its ability to undergo selective reactions with bioactive molecules makes it a candidate for targeted drug delivery systems, a hot topic in personalized medicine. Recent studies highlight its compatibility with enzyme-responsive platforms, which are pivotal for cancer therapeutics and diagnostics. The compound’s low toxicity profile further supports its suitability for biomedical applications, addressing the rising consumer demand for safer chemical alternatives.

From an environmental perspective, 2-Hexyl-4-pentynoic Acid is being evaluated for its biodegradability and compatibility with green solvent systems. As industries shift toward eco-friendly practices, this compound’s potential in bio-based lubricants and surfactants is gaining traction. Its derivatives are also explored in cosmetic formulations, where natural and sustainable ingredients are highly sought after by consumers. This aligns with the surge in searches for "clean chemistry" and "non-toxic skincare additives" in online platforms.

Analytical techniques such as GC-MS, NMR, and HPLC are routinely employed to characterize 2-Hexyl-4-pentynoic Acid, ensuring purity and consistency for industrial use. Quality control protocols are critical, given the compound’s application in high-value sectors like electronics, where it may serve as a precursor for conductive polymers. The integration of AI-driven predictive modeling in its synthesis optimization is another emerging trend, reflecting the intersection of computational chemistry and traditional lab workflows.

In summary, 2-Hexyl-4-pentynoic Acid (CAS No. 96017-59-3) represents a multifaceted compound with expanding relevance across scientific and industrial domains. Its structural features, combined with evolving applications in sustainable materials, pharmaceuticals, and green chemistry, position it as a compound of interest for future innovations. As research continues to uncover its potential, this molecule is poised to address key challenges in technology and sustainability, resonating with both academic and commercial stakeholders.